![molecular formula C11H16N4O B5358686 1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol](/img/structure/B5358686.png)
1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of azetidin-3-ols and has been studied for its potential use in treating various diseases. In
Mechanism of Action
The mechanism of action of 1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol is not fully understood. However, it has been suggested that the compound may act by inhibiting various enzymes involved in cellular processes, such as DNA replication and protein synthesis. It may also act by modulating signaling pathways involved in cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides, and modulate signaling pathways involved in cell survival and proliferation. It has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol in lab experiments is its potential therapeutic properties. It has been shown to have cytotoxic effects on cancer cells and may have potential use in treating Alzheimer's disease. However, one of the limitations is the lack of understanding of its mechanism of action. Further studies are needed to fully understand its mode of action and potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol. One area of research is to further investigate its mechanism of action and potential therapeutic applications. Another area of research is to explore its potential use in combination with other compounds for synergistic effects. Additionally, studies can be conducted to explore its pharmacokinetics and toxicity profiles to determine its suitability for clinical use.
Synthesis Methods
The synthesis of 1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol has been reported in the literature. One of the methods involves the condensation of 2-aminopyrimidine with 4-bromo-1-butene to form 1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)but-2-en-1-ol. This intermediate is then subjected to a ring-closing metathesis reaction to form the desired compound.
Scientific Research Applications
1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol has been studied for its potential use in treating various diseases. One of the areas of research is in the field of cancer therapy. Studies have shown that this compound has cytotoxic effects on cancer cells and can induce apoptosis. It has also been studied for its potential use in treating Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.
properties
IUPAC Name |
1-(6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl)azetidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O/c16-8-5-15(6-8)11-9-1-3-12-4-2-10(9)13-7-14-11/h7-8,12,16H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGMGYLXITITNTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC2=C1C(=NC=N2)N3CC(C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.